Cas no 1443987-55-0 (N-(oxepan-4-ylidene)hydroxylamine)

• Product Name: N-(oxepan-4-ylidene)hydroxylamine
• CAS No: 1443987-55-0
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 4600205
• PubChem ID: 71758107
• Update Time: 2025-10-23

N-(oxepan-4-ylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(oxepan-4-ylidene)hydroxylamine
• 4-Oxepanone, oxime

• Inchi： 1S/C6H11NO2/c8-7-6-2-1-4-9-5-3-6/h8H,1-5H2
• InChI Key： NPUQTEMTXIKRCN-UHFFFAOYSA-N
• SMILES： O1CCCC(=NO)CC1

Computed Properties

• Exact Mass: 129.079
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8A^2

N-(oxepan-4-ylidene)hydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes

Additional information on N-(oxepan-4-ylidene)hydroxylamine

Comprehensive Analysis of N-(oxepan-4-ylidene)hydroxylamine (CAS No. 1443987-55-0): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, N-(oxepan-4-ylidene)hydroxylamine (CAS No. 1443987-55-0) has emerged as a compound of significant interest. This molecule, characterized by its unique oxepane ring and hydroxylamine functional group, is increasingly studied for its potential applications in drug discovery and material science. Researchers and industry professionals are actively exploring its synthesis, reactivity, and utility in various chemical transformations, making it a hot topic in contemporary scientific discussions.

The structural features of N-(oxepan-4-ylidene)hydroxylamine contribute to its versatility. The oxepane ring, a seven-membered heterocycle, provides conformational flexibility, while the hydroxylamine moiety offers reactive sites for further functionalization. Such properties make this compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and pharmaceutical agents. Recent studies highlight its role in catalysis and as a building block for polymeric materials, aligning with the growing demand for sustainable and efficient chemical processes.

One of the most frequently asked questions about CAS No. 1443987-55-0 revolves around its stability and handling. Unlike some reactive intermediates, this compound exhibits moderate stability under standard laboratory conditions, making it accessible for a wide range of experiments. However, proper storage in a cool, dry environment is recommended to maintain its integrity. This characteristic has made it a preferred choice for researchers focusing on mechanistic studies and structure-activity relationships in medicinal chemistry.

The synthesis of N-(oxepan-4-ylidene)hydroxylamine typically involves the condensation of oxepan-4-one with hydroxylamine derivatives. Recent advancements in green chemistry have led to optimized protocols that minimize waste and improve yields, addressing the industry's push toward environmentally friendly practices. These innovations are particularly relevant given the increasing emphasis on sustainable synthesis in both academic and industrial settings.

From an application standpoint, this compound has shown promise in the development of novel therapeutics. Its ability to act as a precursor for nitrogen-containing heterocycles—a common motif in FDA-approved drugs—has spurred interest in its use for drug design. Additionally, its potential in material science, such as the creation of self-healing polymers or advanced coatings, is an area of active exploration. These applications align with current trends in high-performance materials and smart technologies.

In the context of search engine trends, queries related to "N-(oxepan-4-ylidene)hydroxylamine synthesis", "CAS 1443987-55-0 applications", and "oxepane derivatives in drug discovery" have seen a steady rise. This reflects the compound's growing relevance in both academic and industrial research. Furthermore, discussions on platforms like ResearchGate and PubMed often highlight its role in cutting-edge chemical methodologies, further cementing its status as a key intermediate in modern chemistry.

To summarize, N-(oxepan-4-ylidene)hydroxylamine (CAS No. 1443987-55-0) represents a fascinating intersection of structural novelty and practical utility. Its applications span pharmaceuticals, materials science, and catalysis, making it a compound worthy of continued investigation. As research progresses, its potential to address challenges in sustainable chemistry and therapeutic development will likely expand, offering new opportunities for innovation.